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Compound of Interest

Compound Name: 3-Bromobenzotrifluoride

L  Get Quote

Cat. No.: B045179

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Bromobenzotrifluoride (CAS No. 401-78-5). Adherence to these procedures is critical for
ensuring laboratory safety and regulatory compliance. This guide is intended to supplement,
not replace, institutional and regulatory protocols.

Key Physical and Chemical Properties

Understanding the properties of 3-Bromobenzotrifluoride is the first step in safe handling and
disposal. The following table summarizes key quantitative data for this compound.

Property

Value

Molecular Formula

C7H4BrF3[1]

Molecular Weight 225.01 g/mol [1]

Appearance Clear, light yellow liquid[1][2]
Melting Point 1°C[2]

Boiling Point 151-152°CJ[1][2][3]

Flash Point 43°C (109.4°F) - closed cup[1][2][3]
Density 1.613 g/cm? at 25°C[2][3]
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Hazard Identification and Safety Precautions

3-Bromobenzotrifluoride is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1][4][5] In case of exposure, follow these first aid measures:

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water. If irritation occurs, seek medical attention.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult a physician.[1][2]

¢ Inhalation: Move the person to fresh air.[6]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.[2]

[6]

Always handle this chemical in a well-ventilated area, using appropriate personal protective
equipment (PPE), including protective gloves, clothing, and eye/face protection.[1][5]

Disposal Workflow

The proper disposal of 3-Bromobenzotrifluoride waste must follow a structured procedure to
minimize risks and ensure compliance with environmental regulations. The following diagram
illustrates the logical workflow for disposal.
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Waste Generation & Collection

Waste Generation
(e.g., unused reagent, contaminated materials)

l

Segregate from incompatible materials
(e.g., strong oxidizing agents)

'

Place in a suitable, clean, dry, and closed container

TemporaV Storage

Clearly label container with contents and hazard warnings

'

Store in a cool, dry, well-ventilated area away from ignition sources

Final Disposal

Dispose of through a licensed waste disposal company in accordance with federal, state, and local regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 3-Bromobenzotrifluoride waste.

Detailed Disposal Protocol

While specific experimental protocols for the chemical neutralization or destruction of 3-
Bromobenzotrifluoride are not provided in standard safety data sheets, a detailed procedure
for the safe handling, temporary storage, and disposal of this chemical waste is outlined below.
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This procedure is derived from standard laboratory safety practices and information from
multiple safety data sheets.

Objective: To safely collect, store, and prepare 3-Bromobenzotrifluoride waste for disposal by
a licensed waste management company.

Materials:

Appropriate waste container (clean, dry, and sealable)

Inert absorbent material (e.g., vermiculite, sand, or earth)[1]

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles or face
shield, and a lab coat.

Waste hazard labels

Procedure:
e \Waste Collection:

o Collect all waste containing 3-Bromobenzotrifluoride, including unused product and
contaminated materials (e.g., absorbent pads, and disposable labware), in a designated
and properly labeled waste container.

o For spills, absorb the spill with an inert material like vermiculite, sand, or earth.[1] Sweep
or scoop up the absorbed material and place it into a suitable, clean, dry, and closed
container for disposal.[1][6]

o Container Management:
o Use a container that is compatible with 3-Bromobenzotrifluoride.
o Keep the waste container tightly closed when not in use.[1][2]
o Do not overfill the container.

e Labeling:
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o Clearly label the waste container with "Hazardous Waste," "3-Bromobenzotrifluoride,”
and the appropriate hazard pictograms (e.g., flammable liquid).

e Temporary Storage:
o Store the sealed waste container in a designated hazardous waste accumulation area.
o This area should be cool, dry, and well-ventilated.[1][6]

o Store away from incompatible materials, such as strong oxidizing agents, and sources of
ignition.[1][5]

e Disposal:

o Arrange for the collection of the waste by a licensed and reputable hazardous waste
disposal company.

o Provide the waste disposal company with a complete and accurate description of the
waste.

o Disposal must be in accordance with all federal, state, and local regulations.[1][5]
Important Considerations:

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste and for ensuring its complete and accurate classification.[4]

e Never dispose of 3-Bromobenzotrifluoride down the drain or with general laboratory trash.

o Empty containers may retain product residue and can be dangerous. Handle them as you
would the product itself.[6] Do not pressurize, cut, weld, braze, solder, drill, grind, or expose
empty containers to heat, sparks, or open flames.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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